Cas no 6946-73-2 (Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, ethyl ester)

• Product Name: Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, ethyl ester
• CAS No: 6946-73-2
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 513346
• PubChem ID: 245405
• Update Time: 2025-04-19

Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[bis(1-methylethyl)amino]-5-oxo-, ethyl ester
• ethyl 5-[di(propan-2-yl)amino]-5-oxopentanoate
• AC1L6FST
• AC1Q5HYE
• AG-J-44305
• AR-1I9349
• CTK5D0020
• ethyl 5-(dipropan-2-ylamino)-5-oxopentanoate
• NSC57355
• NSC-57355
• DTXSID20288707
• 6946-73-2

• Inchi： 1S/C13H25NO3/c1-6-17-13(16)9-7-8-12(15)14(10(2)3)11(4)5/h10-11H,6-9H2,1-5H3
• InChI Key： VGAJVYHZZNGSKR-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OCC)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 243.18355
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 2.36520